Cas no 1822612-71-4 (4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID)

• Product Name: 4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID
• CAS No: 1822612-71-4
• CID: 4621236
• PubChem ID: 14011209
• Update Time: 2025-05-20

4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID

Additional information on 4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID

4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID: A Comprehensive Overview

The compound with CAS No. 182261-71-4, known as 4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and biotechnology. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization.

Chemical Structure and Synthesis

The molecule consists of a pyrrolidine ring substituted with a tert-butoxycarbonyl (Boc) group at the 1-position and a 4-oxobutanoyl group at the 2-position. The pyrrolidine ring is a five-membered amine-containing structure, which is widely found in natural products and bioactive compounds. The tert-butoxycarbonyl (Boc) group is a common protecting group in peptide synthesis, indicating its role in modulating the reactivity of the nitrogen atom in the pyrrolidine ring.

The synthesis of this compound typically involves multi-step reactions, including alkylation, oxidation, and protection/deprotection steps. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Properties and Applications

4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID exhibits interesting physical and chemical properties. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its pyrrolidine core contributes to its ability to form hydrogen bonds, making it a promising candidate for drug delivery systems.

In terms of applications, this compound has been studied for its potential as a building block in peptide synthesis. The presence of the tert-butoxycarbonyl (Boc) group allows for controlled deprotection during peptide assembly, which is crucial for constructing complex biomolecules with high precision.

Recent research has also explored its role as an intermediate in the synthesis of bioactive compounds. For example, derivatives of this molecule have shown promise as inhibitors of certain enzymes involved in metabolic disorders. These findings underscore its versatility as a starting material for drug discovery efforts.

Advancements in Research

The study of 4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID has benefited from advancements in analytical techniques such as NMR spectroscopy and mass spectrometry. These tools have enabled researchers to gain deeper insights into its molecular interactions and stability under various conditions.

Moreover, computational chemistry has played a pivotal role in predicting the compound's behavior in different environments. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable information for rational drug design.

Conclusion

In summary, 4-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-2-YL)-4-OXOBUTANOIC ACID is a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers in these fields.